Cas no 31404-06-5 (Phenol,2-(2-thiazolidinyl)-)

• Product name: Phenol,2-(2-thiazolidinyl)-
• CAS No: 31404-06-5
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 308287
• PubChem ID: 208013

Phenol,2-(2-thiazolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(2-thiazolidinyl)-
• 2-(1,3-thiazolidin-2-yl)phenol
• 2-thiazolidin-2-yl-phenol
• BRN 0145336
• Phenol, o-(2-thiazolidinyl)-
• Oprea1_483070
• DTXSID40953440
• 2-(Thiazolidin-2-yl)phenol
• SCHEMBL8951248
• o-(2-Thiazolidinyl)phenol
• 31404-06-5
• starbld0002701

• MDL： MFCD00831979
• Inchi： InChI=1S/C9H11NOS/c11-8-4-2-1-3-7(8)9-10-5-6-12-9/h1-4,9-11H,5-6H2
• InChI Key： XTCNCKCBECUEBH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2NCCS2)O

Computed Properties

• Exact Mass: 181.05600
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 57.56000
• LogP: 2.05600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids